Cas no 58534-61-5 (3-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}pentane-2,4-dione)

• Product Name: 3-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}pentane-2,4-dione
• CAS No: 58534-61-5
• CID: 4655490
• Update Time: 2025-10-13

3-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}pentane-2,4-dione

Additional information on 3-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}pentane-2,4-dione

Comprehensive Overview of 3-{2-[3-(Trifluoromethyl)phenyl]hydrazin-1-ylidene}pentane-2,4-dione (CAS No. 58534-61-5)

3-{2-[3-(Trifluoromethyl)phenyl]hydrazin-1-ylidene}pentane-2,4-dione (CAS No. 58534-61-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique hydrazin-1-ylidene and trifluoromethylphenyl functional groups, exhibits remarkable properties that make it a subject of ongoing research. Its molecular structure combines a pentane-2,4-dione backbone with a 3-(trifluoromethyl)phenyl substituent, offering a versatile platform for synthetic modifications and applications.

In recent years, the demand for fluorinated compounds like 3-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}pentane-2,4-dione has surged due to their enhanced stability, bioavailability, and metabolic resistance. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, where the trifluoromethyl group can improve binding affinity and selectivity. Additionally, its hydrazone moiety is often explored for its chelating properties, making it valuable in catalysis and material design.

The synthesis of CAS No. 58534-61-5 typically involves the condensation of 3-(trifluoromethyl)phenylhydrazine with pentane-2,4-dione, a reaction that highlights the compound's straightforward yet elegant preparation. This method is favored for its high yield and scalability, which are critical for industrial applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to confirm the structure and purity of the compound.

One of the most frequently asked questions about 3-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}pentane-2,4-dione revolves around its applications in green chemistry. With growing environmental concerns, scientists are investigating its role in sustainable processes, such as catalysis and biodegradable material development. The compound's fluorine content also aligns with the trend toward bioisosteres in drug design, where fluorine atoms are used to optimize pharmacokinetic profiles.

Another hot topic is the compound's potential in optoelectronic materials. The trifluoromethylphenyl group contributes to electron-withdrawing effects, which can enhance the performance of organic semiconductors and light-emitting diodes (OLEDs). This has led to increased interest from the materials science community, particularly in the development of next-generation electronic devices.

From a safety and handling perspective, 3-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}pentane-2,4-dione requires standard laboratory precautions. While it is not classified as a hazardous material, proper storage in a cool, dry environment is recommended to maintain its stability. Researchers should also be mindful of its hydrazone functionality, which may require specific handling protocols to avoid degradation.

In summary, CAS No. 58534-61-5 represents a fascinating intersection of chemistry and innovation. Its multifaceted applications—from pharmaceuticals to advanced materials—underscore its importance in modern scientific research. As the demand for fluorinated compounds and sustainable chemistry solutions grows, this compound is poised to play a pivotal role in shaping future technologies.